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Compound of Interest

Compound Name: Sulfo-Cy5-Mal

Cat. No.: B12365050

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the chemical properties,

structure, and applications of Sulfo-Cy5-Maleimide, a key reagent in bioconjugation and

fluorescence-based assays. This document details its chemical characteristics, provides

protocols for its use in labeling biomolecules, and illustrates key processes through structural

and workflow diagrams.

Core Chemical Properties
Sulfo-Cy5-Maleimide is a water-soluble, far-red fluorescent dye engineered for the selective

labeling of sulfhydryl groups in proteins, peptides, and other thiol-containing molecules.[1][2][3]

The presence of sulfonate groups enhances its hydrophilicity, making it particularly suitable for

labeling sensitive proteins in aqueous environments.[3][4][5] Its fluorescence emission in the

far-red spectrum is advantageous due to the low autofluorescence of biological specimens in

this region.[1][2]
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The following table summarizes the key quantitative properties of Sulfo-Cy5-Maleimide,

compiled from various suppliers.

Property Value References

Molecular Formula C₃₈H₄₃KN₄O₉S₂ [3][6][7]

Molecular Weight ~803.00 - 872.26 g/mol [1][3][6][7]

Excitation Maximum (λex) 646 - 648 nm [1][6][7]

Emission Maximum (λem) 662 - 671 nm [1][6][7]

Extinction Coefficient ~250,000 - 271,000 cm⁻¹M⁻¹ [1][6][7]

Fluorescence Quantum Yield ~0.2 - 0.28 [6][7]

Solubility Water, DMSO, DMF [1][6][7]

Purity > 95% [6][7]

Chemical Structure and Reaction Mechanism
The structure of Sulfo-Cy5-Maleimide consists of a cyanine dye core, which is responsible for

its fluorescent properties, linked to a maleimide group. The maleimide is a thiol-reactive

functional group that specifically and efficiently reacts with the sulfhydryl group of cysteine

residues to form a stable thioether bond.[1][2][8]

Chemical structure of Sulfo-Cy5-Maleimide.

The reaction between the maleimide group of Sulfo-Cy5 and a thiol group from a biomolecule

is a Michael addition. This reaction is most efficient at a pH range of 6.5-7.5.[8]

Thiol-Maleimide Conjugation Reaction

Sulfo-Cy5-Maleimide

Sulfo-Cy5-Protein Conjugate (Thioether Bond)

+

Protein-SH (Thiol)

pH 6.5-7.5

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b12365050/docs?utm_src=pdf-body#sulfo-cy5-maleimide-a-technical-guide-for-researchers
https://axispharm.com/product/sulfo-cyanine5-maleimide/
https://broadpharm.com/product/bp-22557
https://www.antibodies.com/catalog/assistive-reagents/sulfo-cyanine-5-maleimide-a270296
https://vectorlabs.com/products/sulfo-cy5-maleimide/?print-products=pdf
https://axispharm.com/product/sulfo-cyanine5-maleimide/
https://broadpharm.com/product/bp-22557
https://www.antibodies.com/catalog/assistive-reagents/sulfo-cyanine-5-maleimide-a270296
https://vectorlabs.com/products/sulfo-cy5-maleimide/?print-products=pdf
https://broadpharm.com/product/bp-22557
https://www.antibodies.com/catalog/assistive-reagents/sulfo-cyanine-5-maleimide-a270296
https://vectorlabs.com/products/sulfo-cy5-maleimide/?print-products=pdf
https://broadpharm.com/product/bp-22557
https://www.antibodies.com/catalog/assistive-reagents/sulfo-cyanine-5-maleimide-a270296
https://vectorlabs.com/products/sulfo-cy5-maleimide/?print-products=pdf
https://broadpharm.com/product/bp-22557
https://www.antibodies.com/catalog/assistive-reagents/sulfo-cyanine-5-maleimide-a270296
https://broadpharm.com/product/bp-22557
https://www.antibodies.com/catalog/assistive-reagents/sulfo-cyanine-5-maleimide-a270296
https://vectorlabs.com/products/sulfo-cy5-maleimide/?print-products=pdf
https://broadpharm.com/product/bp-22557
https://www.antibodies.com/catalog/assistive-reagents/sulfo-cyanine-5-maleimide-a270296
https://broadpharm.com/product/bp-22557
https://www.antibodies.com/catalog/assistive-reagents/sulfo-cyanine-5-maleimide-a270296
https://www.benchchem.com/product/b12365050/docs?utm_src=pdf-body#sulfo-cy5-maleimide-a-technical-guide-for-researchers
https://vectorlabs.com/products/sulfo-cy5-maleimide/?print-products=pdf
https://vectorlabs.com/products/sulfo-cy5-maleimide/
https://vectorlabs.com/products/cy5-5-maleimide/
https://www.benchchem.com/product/b12365050/docs?utm_src=pdf-body#sulfo-cy5-maleimide-a-technical-guide-for-researchers
https://vectorlabs.com/products/cy5-5-maleimide/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12365050?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Reaction of Sulfo-Cy5-Maleimide with a thiol group.

Experimental Protocols
The following is a generalized protocol for the labeling of proteins with Sulfo-Cy5-Maleimide.

Optimization may be required for specific proteins and applications.

Protein Preparation and Disulfide Reduction
Prepare Protein Solution: Dissolve the protein to be labeled in a degassed buffer at a pH of

7.0-7.5.[9] Suitable buffers include PBS, Tris, or HEPES, ensuring they do not contain thiols.

[9] A typical protein concentration is 1-10 mg/mL.[9]

Reduce Disulfide Bonds (Optional): If the protein contains disulfide bonds that need to be

labeled, they must first be reduced. Add a 10-100 fold molar excess of a reducing agent like

TCEP (tris(2-carboxyethyl)phosphine) to the protein solution. Incubate for 20-30 minutes at

room temperature. If using DTT (dithiothreitol), it must be removed before adding the

maleimide dye.

Labeling Reaction
Prepare Dye Stock Solution: Prepare a 10 mM stock solution of Sulfo-Cy5-Maleimide in

anhydrous DMSO or DMF.

Conjugation: Add the dye stock solution to the protein solution. A molar ratio of 10:1 to 20:1

(dye:protein) is a common starting point, but this should be optimized.

Incubation: Incubate the reaction mixture for 1-2 hours at room temperature or overnight at

4°C, protected from light.[10][11]

Purification of the Conjugate
After the labeling reaction, it is crucial to remove the unreacted dye. This can be achieved

through several methods:
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Gel Filtration/Size Exclusion Chromatography: This is a common method to separate the

larger labeled protein from the smaller, unreacted dye molecules.[4][12]

Dialysis: Effective for water-soluble dyes like Sulfo-Cy5-Maleimide.[4][9]

Spin Columns: Convenient for small-scale purifications.[4]

Experimental Workflow
Protein Labeling Workflow with Sulfo-Cy5-Maleimide

Prepare Protein in Thiol-Free Buffer (pH 7.0-7.5)

Reduce Disulfide Bonds with TCEP (Optional)

If necessary

Mix Protein and Dye (10-20x Molar Excess of Dye)

Prepare Sulfo-Cy5-Maleimide Stock Solution (DMSO/DMF)

Incubate (1-2h at RT or Overnight at 4°C, in Dark)

Purify Conjugate (Gel Filtration, Dialysis, or Spin Column)

Characterize Labeled Protein

Click to download full resolution via product page

General workflow for protein labeling.

Applications in Research and Development
The specific reactivity of Sulfo-Cy5-Maleimide with thiols, combined with its favorable

spectroscopic properties, makes it a valuable tool in various applications:
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Fluorescence Microscopy: For visualizing and tracking proteins within cells and tissues.[3]

Flow Cytometry: For the identification and sorting of labeled cells.[3]

Protein Labeling: To create fluorescently tagged proteins for use in immunoassays, western

blotting, and other biochemical analyses.[3]

In Vivo Imaging: The far-red emission of Cy5 allows for deeper tissue penetration and

reduced background, making it suitable for small animal imaging studies.[13]

Storage and Handling
For optimal stability, Sulfo-Cy5-Maleimide should be stored at -20°C in the dark and

desiccated.[3][4][7] When stored correctly, it is stable for at least 24 months.[4] Stock solutions

in anhydrous DMSO or DMF can be stored at -20°C for up to one month. Avoid prolonged

exposure to light.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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